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Compound of Interest

Compound Name: Methyl 2,4-dioxohexanoate

CAS No.: 20577-62-2

Cat. No.: B3049425

Get Quote

Introduction: Beyond the SDS
Methyl 2,4-dioxohexanoate (CAS: 14250-95-4) is not a generic organic solvent; it is a

specialized

-diketo ester intermediate used frequently in heterocyclic synthesis.[1][2][3] While standard
Safety Data Sheets (SDS) classify it primarily as an irritant, its 1,3-dicarbonyl structure dictates
specific disposal protocols.[1][2]

Why this matters: The methylene group flanked by two carbonyls (at positions 2 and 4) is highly

acidic (

).[1][2] In the presence of strong bases, this compound enolizes and can form stable chelates
with transition metals. Improper disposal into general basic waste streams can lead to
unexpected exothermic hydrolysis or the precipitation of metal complexes that clog waste lines.
[2]

This guide outlines a self-validating disposal workflow designed to maintain laboratory safety

and regulatory compliance.
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Chemical Profile & Hazard Assessment
Before initiating disposal, verify the material against the following profile to ensure correct

waste stream classification.

Property Specification Operational Implication

Chemical Structure -diketo ester
Prone to enolization; keep

neutral/slightly acidic.[1][2][3]

Hazard Class (GHS) Irritant (H315, H319, H335)
Standard PPE (Nitrile gloves,

goggles) required.[2][3]

Flash Point C (Est.[2][3] based on

homologs)

Treat as Combustible Liquid

(Class II/IIIA).[2][3]

Water Solubility Low / Immiscible
Do not attempt aqueous

dilution for disposal.[2][3]

Reactivity Sensitive to Strong Bases
Do NOT mix with caustic waste

(NaOH/KOH).[2][3]

RCRA Status Non-Listed (Characteristic)

Likely D001 (Ignitable) if liquid;

General Organic otherwise.[2]

[3]

Waste Stream Segregation Logic
The most critical error in disposing of

-dicarbonyls is commingling them with incompatible streams.[1][2]

Incompatible: Strong Oxidizers (Nitric acid, Peroxides)

Risk of fire/explosion.[2]

Incompatible: Strong Bases (Ammonia, Hydroxide)

Risk of exothermic cleavage and gas evolution.[2]
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Compatible: Non-Halogenated Organic Solvents (Acetone, Ethyl Acetate, Ethanol).[2]

Disposal Decision Tree
The following logic gate ensures the material ends up in the correct waste container.
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Methyl 2,4-dioxohexanoate
(Waste Generation)

Physical State Check

Liquid / Solution Solid / Residue

Segregation Check:
Is stream free of

Strong Bases & Oxidizers?

Container:
Wide-Mouth HDPE Jar

(Label: Hazardous Solid)

ACTION:
Create dedicated

'Non-Halogenated Organic'
Stream

No (Contaminated)

Container:
HDPE or Glass Carboy
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Yes (Safe)
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High-Temp Incineration
(Licensed Contractor)
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Figure 1: Logical workflow for segregating Methyl 2,4-dioxohexanoate waste streams to

prevent incompatibility reactions.

Step-by-Step Disposal Protocol
Phase 1: Preparation & Stabilization[1][2]

PPE Donning: Wear nitrile gloves (0.11 mm minimum thickness), safety goggles, and a

flame-resistant lab coat.[2]

Quenching (If Reactive): If the material was used in a reaction with active metals (e.g.,

Sodium ethoxide), ensure the reaction is fully quenched with a mild acid (e.g., dilute HCl or

Acetic Acid) to neutralize the enolate before transferring to waste.[2]

Scientific Rationale: Transferring active enolates to a waste drum can cause delayed

exotherms as they react with moisture or other solvents in the drum.[2]

Phase 2: Container Selection & Labeling[1][2]
Select Container: Use High-Density Polyethylene (HDPE) or amber glass.[1][2] Avoid metal

containers if the waste is acidic, as dicarbonyls can facilitate metal corrosion.[2]

Labeling: Apply a hazardous waste label immediately.[2]

Constituents: "Methyl 2,4-dioxohexanoate, Organic Solvents"[1][2][3]

Hazards: Check "Flammable" and "Irritant".[2]

Phase 3: Transfer & Storage[1][2]
Liquid Waste: Pour into the Non-Halogenated Organic Solvent waste stream.[2]

Critical Check: Ensure the carboy does not contain concentrated nitric acid or strong

bases.[2]

Solid Waste: Scoop solid residues or contaminated silica gel into a wide-mouth jar labeled

"Hazardous Solid Waste."[1][2]
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Storage: Store in a satellite accumulation area (SAA) inside a secondary containment tray

until pickup. Keep cap tightly closed to prevent fugitive emissions (H335 respiratory

irritation).[2][4]

Phase 4: Spill Management (Contingency)
In the event of a spill outside the fume hood:

Evacuate: Remove ignition sources.

Absorb: Use an inert absorbent (Vermiculite or clay-based kitty litter).[1][2] Do not use paper

towels for large spills as this increases surface area for flammability.[2]

Collect: Sweep into a disposable container and label as "Debris contaminated with Methyl
2,4-dioxohexanoate."[1][2]

Regulatory Compliance (RCRA)
In the United States, this compound is not explicitly listed on the EPA P-list or U-list.[1][2]

However, it is regulated based on Characteristics:

Ignitability (D001): If the waste formulation (including solvents) has a flash point

C.[2]

Toxicity: While not a TCLP metal, it must be treated as toxic to aquatic life if released.[2]

Prohibition: Under no circumstances should this material be disposed of down the drain. The

Clean Water Act prohibits the discharge of organic esters that can alter the pH or BOD

(Biological Oxygen Demand) of public water systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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